Cas no 16548-21-3 (1,1,4-triethoxybut-2-yne)

• Product Name: 1,1,4-triethoxybut-2-yne
• CAS No: 16548-21-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 904878
• PubChem ID: 339026
• Update Time: 2025-04-19

1,1,4-triethoxybut-2-yne Chemical and Physical Properties

Names and Identifiers

• 1,1,4-triethoxybut-2-yne
• 1,1,4-Triaethoxy-2-butin
• 1,1,4-triethoxy-2-butyne
• 1,1,4-triethoxy-but-2-yne
• 1.1.4-Triethoxy-butin-(2)
• AC1L7P2P
• CTK0I3655
• NSC363920
• 16548-21-3
• NSC-363920
• DTXSID50320740

• Inchi： 1S/C10H18O3/c1-4-11-9-7-8-10(12-5-2)13-6-3/h10H,4-6,9H2,1-3H3
• InChI Key： TVTRMSIXCGVQHK-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CCOCC)OCC

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.948
• Boiling Point: 242°C at 760 mmHg
• Flash Point: 79°C
• Refractive Index: 1.438
• PSA: 27.69
• LogP: 1.42540